2-(cyclopentylthio)-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)acetamide

• IUPAC Name: 2-cyclopentylsulfanyl-N-[2-[6-oxo-3-(1,2,4-triazol-1-yl)pyridazin-1-yl]ethyl]acetamide
• InChI: InChI=1S/C15H20N6O2S/c22-14(9-24-12-3-1-2-4-12)17-7-8-20-15(23)6-5-13(19-20)21-11-16-10-18-21/h5-6,10-12H,1-4,7-9H2,(H,17,22)
• InChI Key: QGHZXTALNBSJBC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SCC(=O)NCCN2C(=O)C=CC(=N2)N3C=NC=N3
• Molecular Formula: C15H20N6O2S
• Molecular Weight: 348.4 g/mol

Description

2-(cyclopentylthio)-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C15H20N6O2S and its molecular weight is 348.43. The purity is usually 95%.
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Scientific Research Applications

• Insecticidal Properties : Fadda et al. (2017) explored the synthesis of various heterocycles, including compounds similar to the one , for use as insecticidal agents. Their study focused on assessing the effectiveness against the cotton leafworm, Spodoptera littoralis. This indicates potential applications in agriculture and pest control (Fadda et al., 2017).

• Antitumor Activity : Research by Albratty et al. (2017) involved synthesizing novel compounds related to the queried chemical for their antitumor properties. Some of these compounds showed promising inhibitory effects on different cell lines, suggesting potential in cancer research and treatment (Albratty et al., 2017).

• Synthesis of Triazolopyridines : Schmidt and Qian (2013) investigated methods for preparing triazolopyridines, a class of compounds related to the queried chemical. These compounds have various pharmaceutical and chemical applications due to their unique structural and chemical properties (Schmidt & Qian, 2013).

• Synthesis of Fused Azines : A study by Ibrahim and Behbehani (2014) involved synthesizing novel classes of pyridazin-3-one derivatives, which are structurally similar to the queried compound. These derivatives have applications in the development of new pharmaceuticals (Ibrahim & Behbehani, 2014).

• Biological Activities in Heterocyclic Derivatives : Research by Szulczyk et al. (2017) explored the synthesis of novel heterocyclic derivatives of ethyl 2-(2-pyridylacetate), which included structures similar to the queried compound. These were tested for antimicrobial and antiviral activities, including against HIV-1 (Szulczyk et al., 2017).

• Synthesis of Oxadiazol Cycle Compounds : Karpina et al. (2019) developed a method for synthesizing novel 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides, indicating potential in creating functionalized triazolopyridine derivatives (Karpina et al., 2019).